ethyl 4-benzyl-1-(4-pyridinylmethyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 4-benzyl-1-(pyridin-4-ylmethyl)piperidine-4-carboxylate
• InChI: InChI=1S/C21H26N2O2/c1-2-25-20(24)21(16-18-6-4-3-5-7-18)10-14-23(15-11-21)17-19-8-12-22-13-9-19/h3-9,12-13H,2,10-11,14-17H2,1H3
• InChI Key: UUBOXALCYFPJSJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)CC2=CC=NC=C2)CC3=CC=CC=C3
• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol

Description

Ethyl 4-benzyl-1-(4-pyridinylmethyl)-4-piperidinecarboxylate, also known as EBPC, is a synthetic compound that belongs to the class of piperidinecarboxylate derivatives. EBPC has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.

Mechanism of Action

The exact mechanism of action of ethyl 4-benzyl-1-(4-pyridinylmethyl)-4-piperidinecarboxylate is not fully understood. However, it is believed to act through the modulation of neurotransmitter systems in the brain, including the cholinergic and glutamatergic systems. ethyl 4-benzyl-1-(4-pyridinylmethyl)-4-piperidinecarboxylate has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine, leading to increased levels of acetylcholine in the brain. This, in turn, can enhance cognitive function and memory. ethyl 4-benzyl-1-(4-pyridinylmethyl)-4-piperidinecarboxylate has also been shown to modulate the activity of N-methyl-D-aspartate (NMDA) receptors, which are involved in the regulation of synaptic plasticity and memory formation.
Biochemical and Physiological Effects
ethyl 4-benzyl-1-(4-pyridinylmethyl)-4-piperidinecarboxylate has been shown to have a range of biochemical and physiological effects. In animal models, it has been shown to exhibit anti-inflammatory and analgesic activities by reducing the levels of pro-inflammatory cytokines and inhibiting the activity of cyclooxygenase enzymes. ethyl 4-benzyl-1-(4-pyridinylmethyl)-4-piperidinecarboxylate has also been shown to possess anticonvulsant activity by modulating the activity of GABA receptors in the brain. Additionally, ethyl 4-benzyl-1-(4-pyridinylmethyl)-4-piperidinecarboxylate has been shown to have a neuroprotective effect by reducing oxidative stress and preventing neuronal damage.

Advantages and Limitations for Lab Experiments

Ethyl 4-benzyl-1-(4-pyridinylmethyl)-4-piperidinecarboxylate has several advantages for use in lab experiments. It is a stable and readily available compound that can be synthesized in large quantities with high purity. Moreover, it exhibits potent biological activity at relatively low concentrations, making it a useful tool for studying the mechanisms of action of various drugs and neurotransmitter systems. However, ethyl 4-benzyl-1-(4-pyridinylmethyl)-4-piperidinecarboxylate also has some limitations. Its mechanism of action is not fully understood, and its effects may vary depending on the animal model and experimental conditions used.

Future Directions

There are several future directions for the study of ethyl 4-benzyl-1-(4-pyridinylmethyl)-4-piperidinecarboxylate. One area of interest is the development of novel derivatives of ethyl 4-benzyl-1-(4-pyridinylmethyl)-4-piperidinecarboxylate with improved pharmacological properties. Another area of interest is the investigation of the potential use of ethyl 4-benzyl-1-(4-pyridinylmethyl)-4-piperidinecarboxylate in the treatment of neurological disorders such as Alzheimer's disease and epilepsy. Finally, the development of new methods for the synthesis of ethyl 4-benzyl-1-(4-pyridinylmethyl)-4-piperidinecarboxylate and its derivatives may also be an area of future research.
Conclusion
In conclusion, ethyl 4-benzyl-1-(4-pyridinylmethyl)-4-piperidinecarboxylate is a synthetic compound with significant potential applications in various fields, including medicinal chemistry, drug discovery, and material science. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of ethyl 4-benzyl-1-(4-pyridinylmethyl)-4-piperidinecarboxylate and its derivatives for use in various applications.

Synthesis Methods

The synthesis of ethyl 4-benzyl-1-(4-pyridinylmethyl)-4-piperidinecarboxylate involves the reaction of 4-pyridinemethanol, benzyl bromide, and ethyl 4-piperidinecarboxylate in the presence of a base catalyst. The reaction proceeds through the formation of an intermediate, which is then converted to the final product by the addition of ethyl acetate and hydrochloric acid. The purity of the final product can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

Ethyl 4-benzyl-1-(4-pyridinylmethyl)-4-piperidinecarboxylate has been extensively studied for its potential applications in medicinal chemistry. It has been reported to possess significant anti-inflammatory, analgesic, and anticonvulsant activities in animal models. Moreover, ethyl 4-benzyl-1-(4-pyridinylmethyl)-4-piperidinecarboxylate has been shown to exhibit potent inhibitory activity against acetylcholinesterase, an enzyme that is involved in the pathogenesis of Alzheimer's disease. ethyl 4-benzyl-1-(4-pyridinylmethyl)-4-piperidinecarboxylate has also been investigated for its potential use as a building block in the synthesis of novel materials with unique properties.